Phenyl(2-phenyl-4,7-dihydro-2H-1,3-dioxepin-2-yl)methanone

• CAS No.: 89311-76-2
• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol
• IUPAC Name: phenyl-(2-phenyl-4,7-dihydro-1,3-dioxepin-2-yl)methanone
• InChI: InChI=1S/C18H16O3/c19-17(15-9-3-1-4-10-15)18(16-11-5-2-6-12-16)20-13-7-8-14-21-18/h1-12H,13-14H2
• InChI Key: PFAAVSYPOCHLSJ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCOC(O1)(C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

Phenyl(2-phenyl-4,7-dihydro-2H-1,3-dioxepin-2-yl)methanone is a useful research compound. Its molecular formula is C18H16O3 and its molecular weight is 280.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

60.8 g (1.9 mols) of methanol were added with stirring to a suspension of 105 g (0.5 mol) of benzil in 107.1 g (0.9 mol) of thionyl chloride, with cooling to a temperature below 10° C. The mixture was initially stirred until room temperature was reached, and then it was stirred for 2 hours at 50° C. 52.8 g (0.6 mol) of cis-2-butene-1,4-diol were added to the clear, pale yellow solution, and volatile products were distilled off at 10 torr and 50° C. The mixture was then stirred for 3 hours at from 60° to 65° C. under normal pressure, 15 g of potassium carbonate and 200 ml of isopropanol were added, and the reaction product was precipitated by the dropwise addition of 100 ml of water. 110.4 g of 2-benzoyl-2-phenyl-4,7-dihydro-1,3-dioxepin were obtained, having a melting point of from 115° to 119° C. After recrystallizing from isopropanol, the melting point was from 118° to 119° C.

Synthesis routes and methods II

Procedure details

1 g of p-toluene sulphonic acid was added to a suspension of 77 g (0.3 mols) of benzil dimethyl ketal in 160 g (~1.8 mols) of cis-2-butene-1,4-diol, and heated to from 50° to 60° C. under a pressure of from 10 to 15 torr. After 45 minutes, a clear solution was obtained, the temperature of which rose to from 65° to 70° C. After a further 45 minutes, the reaction mixture had solidified into a crystal mass. After a total of 4 hours, the material was recrystallized from isopropanol, and 80 g (96%) of 2-benzoyl-2-phenyl-4,7-dihydro-1,3-dioxepin were obtained as colourless crystals having a melting point of from 118° to 119° C.